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Compound of Interest

Compound Name: Ethylhydrocupreine hydrochloride

Cat. No.: B1340536 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide detailed protocols for the preparation, storage, and application

of Ethylhydrocupreine hydrochloride solutions for laboratory use. The primary focus is on its

well-established role in microbiology for the presumptive identification of Streptococcus

pneumoniae.

Chemical and Physical Properties
Ethylhydrocupreine hydrochloride, commonly known as Optochin, is a derivative of quinine.

[1][2] It is a key reagent used in clinical and research microbiology laboratories.[3]
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Property Data References

Synonyms
Optochin hydrochloride,

Optochin
[1][2][4][5]

Molecular Formula C₂₁H₂₉ClN₂O₂ [4][6][7]

Molecular Weight 376.92 g/mol [4][6][7]

CAS Number 3413-58-9 [6]

Appearance
White to off-white crystalline

solid
[7][8]

Melting Point 121-123°C [7][9]

Purity ≥97% [3]

Sensitivity Light sensitive [7][8]

Solubility
Proper dissolution is critical for the efficacy of Ethylhydrocupreine hydrochloride in

experimental settings. Sonication is recommended to aid dissolution in both aqueous and

organic solvents.[4]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

References

Water 50 mg/mL 132.65 mM [4]

DMSO 125 mg/mL 331.64 mM [4][10]

Experimental Protocols
3.1. Safety Precautions Before handling, consult the Safety Data Sheet (SDS). Standard

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn.[8] Due to its light sensitivity, the compound and its solutions should be protected from

light.[7][8][10]
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3.2. Protocol 1: Preparation of Aqueous Stock Solution (e.g., 2 mg/mL)

This protocol is suitable for preparing solutions for direct use in microbiological assays, such as

creating optochin-impregnated disks.

Materials:

Ethylhydrocupreine hydrochloride powder

Sterile, distilled, or deionized water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Sterile 0.22 µm syringe filter

Procedure:

Weighing: Accurately weigh the desired amount of Ethylhydrocupreine hydrochloride
powder using a calibrated balance. For example, to prepare 10 mL of a 2 mg/mL solution,

weigh 20 mg of the compound.

Dissolution: Aseptically transfer the powder to a sterile conical tube. Add the required volume

of sterile water (e.g., 10 mL).

Mixing: Cap the tube securely and vortex until the powder is fully dissolved. If dissolution is

slow, sonicate the solution for short intervals in a water bath.[4]

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile

storage vial.[5] This is crucial for applications in cell culture.

Labeling and Storage: Clearly label the vial with the compound name, concentration, date,

and solvent. Store as recommended in the storage table below.

3.3. Protocol 2: Preparation of DMSO Stock Solution (e.g., 100 mg/mL)
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High-concentration stock solutions in DMSO are common for long-term storage and for studies

requiring dilution into complex media or buffer systems.

Materials:

Ethylhydrocupreine hydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes or vials with appropriate caps

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Weighing: In a sterile vial, accurately weigh the desired amount of Ethylhydrocupreine
hydrochloride powder. For 1 mL of a 100 mg/mL stock, weigh 100 mg.

Dissolution: Add the required volume of sterile DMSO (e.g., 1 mL).

Mixing: Cap the vial securely and vortex. Use sonication if necessary to achieve a clear

solution.[4]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes.[4][5] Label each aliquot and store as

recommended.

Storage and Stability of Solutions
Proper storage is essential to maintain the bioactivity of Ethylhydrocupreine hydrochloride
solutions. It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[5]
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Storage
Temperature

Recommended
Duration

Solvent References

-80°C ≥ 6 months DMSO or Water [4][5]

-20°C ~ 1 month DMSO or Water [5]

2-8°C (Refrigerated) ≤ 1 week Water [4]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[5]

Application: Optochin Susceptibility Test
The most common laboratory application of Ethylhydrocupreine hydrochloride is the

optochin susceptibility test, used for the presumptive identification of Streptococcus

pneumoniae.[2][11] S. pneumoniae is uniquely susceptible to lysis by optochin at low

concentrations, which distinguishes it from other alpha-hemolytic streptococci.[11][12] The

mechanism involves altering the cell membrane's surface tension, leading to cell lysis.[11][13]

5.1. Experimental Protocol for Optochin Susceptibility Test

Inoculum Preparation: Select 3-4 well-isolated colonies of the alpha-hemolytic organism to

be tested from an 18-24 hour culture.[11] Prepare a bacterial suspension in sterile saline or

broth, adjusting the turbidity to match a 0.5 McFarland standard.[2]

Inoculation: Using a sterile cotton swab, streak the prepared suspension evenly across the

entire surface of a 5% sheep blood agar plate.[2]

Disk Application: Using sterile forceps, place a commercial 6 mm disk impregnated with 5 µg

of optochin onto the inoculated surface.[12][13] Gently press the disk to ensure it adheres

firmly to the agar.[2][13]

Incubation: Incubate the plate at 35-37°C for 18-24 hours in a 5-10% CO₂ atmosphere.[2][13]

Result Interpretation: After incubation, measure the diameter of the zone of inhibition around

the disk.
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Sensitive (Positive): A zone of inhibition of 14 mm or greater is considered a presumptive

identification for S. pneumoniae.[12][13]

Resistant (Negative): No zone of inhibition, or a zone less than 14 mm, indicates

resistance. The organism is likely another alpha-hemolytic streptococcus.[13]

5.2. Workflow for Optochin Susceptibility Testing
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Caption: Workflow for the presumptive identification of S. pneumoniae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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